Cas no 13338-13-1 (2,2,4-Trimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine)

• Product Name: 2,2,4-Trimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• CAS No: 13338-13-1
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 2657588
• PubChem ID: 586060
• Update Time: 2025-04-21

2,2,4-Trimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethyl-4,5-dihydro-3H-1,5-benzothiazepine
• 2,3,4,5-Tetrahydro-2,2,4-trimethyl-1,5-benzothiazepine
• 2,2,4-Trimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• 13338-13-1
• 2,2,4-Trimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine #
• DTXSID10342943
• DTXCID00294023
• URHIRPNXXQDFFA-UHFFFAOYSA-N
• 1,5-Benzothiazepine, 2,3,4,5-tetrahydro-2,2,4-trimethyl-

• Inchi： 1S/C12H17NS/c1-9-8-12(2,3)14-11-7-5-4-6-10(11)13-9/h4-7,9,13H,8H2,1-3H3
• InChI Key： URHIRPNXXQDFFA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C)CC1(C)C

Computed Properties

• Exact Mass: 207.10817072Da
• Monoisotopic Mass: 207.10817072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų